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Compound Name: Bis(2-ethylhexyl) terephthalate

Cat. No.: B1667314 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Dioctyl Terephthalate

(DOTP)

Introduction
Dioctyl terephthalate (DOTP), with the CAS number 6422-86-2, is a non-phthalate plasticizer

extensively utilized to enhance the flexibility, durability, and overall performance of polymers,

most notably polyvinyl chloride (PVC).[1][2] It is the diester of terephthalic acid and 2-

ethylhexanol.[1][2] Unlike traditional ortho-phthalate plasticizers, DOTP is considered a safer

alternative for both human health and the environment, which has led to its widespread

adoption in various industries.[1][3] This technical guide provides a comprehensive overview of

the core physical and chemical properties of DOTP, intended for researchers, scientists, and

professionals in drug development and material science.

Chemical Structure and Synthesis
DOTP is synthesized via the esterification of terephthalic acid with 2-ethylhexanol, typically in

the presence of a catalyst.[2][4][5] An alternative method is the transesterification of dimethyl

terephthalate with 2-ethylhexanol.[5][6] Its molecular structure, featuring a symmetrical para-

positioning of the ester groups on the benzene ring, is fundamental to its stability and

performance characteristics.[2]
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Synthesis of Dioctyl Terephthalate (DOTP)

Physical Properties
DOTP is a clear, colorless, and virtually odorless oily liquid at room temperature.[2][3][7] Its

high viscosity contributes to a heavier, oily consistency.[7] The key physical properties are

summarized in the tables below for easy reference.

General and Thermal Properties
Property Value Units

Molecular Formula C₂₄H₃₈O₄ -

Molecular Weight 390.56 g/mol

CAS Number 6422-86-2 -

Appearance
Clear, colorless to slightly

yellowish oily liquid
-

Odor
Virtually odorless or faint ester-

like scent
-

Boiling Point 375 - 400 °C

Melting / Freezing Point -48 to -67.2 °C

Flash Point 210 - 230 °C

Auto Ignition Temperature 387 °C
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References:[2][7][8][9][10][11][12][13][14]

Mechanical and Optical Properties
Property Value Units Temperature (°C)

Density / Specific

Gravity
0.980 - 0.986 g/cm³ 20 - 25

Viscosity 60 - 65 mPa·s (cP) 25

410 mPa·s (cP) 0

Refractive Index (nD) 1.485 - 1.490 - 20 - 25

Vapor Pressure 1 mmHg 217

0.0000080 mmHg 25

References:[3][7][9][10][11][12][14][15][16]

Chemical Properties
Solubility and Compatibility
DOTP is practically insoluble in water, with a reported solubility of 0.4% at 20°C.[9][17]

However, it is soluble in many common organic solvents such as ethers, chloroform, acetone,

and toluene.[7][15] It demonstrates excellent compatibility with a wide range of polymers,

especially PVC, where it functions as a primary plasticizer.[7][15] It is also compatible with

acrylonitrile derivatives, polyvinyl butyral, and various synthetic rubbers.[10]

Stability and Reactivity
DOTP exhibits high chemical stability, with good resistance to heat, light, and oxidation, which

contributes to the longevity of the final products it is used in.[7][18] Its low volatility ensures

permanence within the plastic matrix, leading to extended product life.[1][2]

Thermal Stability: DOTP is known for its ability to withstand high processing temperatures

without significant degradation, making it suitable for processes like extrusion and injection

molding.[2][18]
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Hydrolysis: The ester linkages in DOTP can undergo hydrolysis, but the molecule is

generally considered stable under normal conditions. Complete hydrolysis yields terephthalic

acid and 2-ethylhexanol, which are considered less toxic than the byproducts of some ortho-

phthalate plasticizers.[4]

Reactivity: DOTP is stable under normal storage and use conditions but will react with strong

acids, bases, and oxidizing agents.[6] It is combustible but difficult to ignite.[6]

Rigid PVC Structure Flexible PVC with DOTP

Polymer chains are
closely packed, resulting

in a rigid material.

DOTP

DOTP

DOTP

DOTP molecules position
between polymer chains,

increasing space and
allowing movement (flexibility).

Addition of DOTP

cluster_pvc

Click to download full resolution via product page

Mechanism of PVC Plasticization by DOTP
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Experimental Protocols
The determination of DOTP's properties follows standardized testing methods to ensure

accuracy and reproducibility. Below are the methodologies for key experiments.

Purity Analysis (Gas Chromatography)
The purity of DOTP is typically determined using Gas Chromatography (GC), as referenced by

methods like ASTM D3465.

Principle: This method separates components of a sample mixture based on their differential

distribution between a stationary phase (the column) and a mobile phase (an inert carrier

gas). The time it takes for a component to pass through the column (retention time) is used

for identification, and the area under the peak is proportional to its concentration.

Methodology:

A sample of DOTP is precisely weighed and dissolved in a suitable solvent.

A small volume of the solution is injected into the GC instrument.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column.

Components are separated based on their boiling points and interaction with the stationary

phase.

A detector (e.g., Flame Ionization Detector - FID) measures the quantity of each

component as it elutes from the column.

The resulting chromatogram is analyzed, and the area percentage of the DOTP peak is

calculated to determine its purity, often against a known standard.
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Experimental Workflow for DOTP Purity Analysis by GC

Viscosity Measurement
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Viscosity is a critical parameter for processing and is measured using methods such as ASTM

D445.

Principle: This method determines the kinematic viscosity of liquid petroleum products, which

can be adapted for plasticizers. It involves measuring the time it takes for a fixed volume of

liquid to flow under gravity through the capillary of a calibrated viscometer.

Methodology:

The DOTP sample is brought to a precise, constant temperature (e.g., 25°C) in a

temperature-controlled bath.

The sample is loaded into a calibrated glass capillary viscometer.

The liquid is drawn up into the viscometer's timing bulb.

The time taken for the liquid to flow between two marked points on the capillary is

measured accurately.

The kinematic viscosity is calculated by multiplying the measured flow time by the

calibration constant of the viscometer.

Dynamic viscosity (in mPa·s or cP) is then calculated by multiplying the kinematic viscosity

by the density of the liquid at the same temperature.

Density and Specific Gravity
The density or specific gravity is determined using standard methods like JIS K-6751 or ASTM

D1045.

Principle: These methods involve measuring the mass of a precise volume of the liquid at a

specified temperature.

Methodology:

A clean, dry pycnometer (a flask of a specific, known volume) is weighed.

The pycnometer is filled with the DOTP sample, ensuring no air bubbles are present.
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The filled pycnometer is placed in a constant-temperature bath until it reaches the desired

temperature (e.g., 25°C).

The pycnometer is removed, cleaned, dried, and weighed again.

The mass of the DOTP sample is determined by subtraction.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer. Specific gravity is the ratio of the sample's density to the density of water at a

specified temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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